N-(2,4-difluorobenzyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-1-(3,4-dimethylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H16F2N4O/c1-11-3-6-15(7-12(11)2)24-10-17(22-23-24)18(25)21-9-13-4-5-14(19)8-16(13)20/h3-8,10H,9H2,1-2H3,(H,21,25)
• InChI Key: MXYBZJDLWWMDRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)NCC3=C(C=C(C=C3)F)F)C
• Molecular Formula: C18H16F2N4O
• Molecular Weight: 342.3 g/mol

Description

N-(2,4-difluorobenzyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide, also known as DFB-Triazole, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFB-Triazole is a triazole-based compound that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Antimicrobial Activity

N-(2,4-difluorobenzyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide and its derivatives have been investigated for their antimicrobial activities. A series of compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid were synthesized and evaluated against various Gram-positive, Gram-negative bacterial strains, and fungal strains, showing moderate to good activities. This highlights the potential of such compounds in developing new antimicrobial agents (Jadhav et al., 2017).

Antiepileptic Drug Synthesis

The compound has been used in the synthesis of Rufinamide, an antiepileptic drug, through a new solventless, metal-free catalysis method. This innovative synthesis approach of Rufinamide and analogues demonstrates the compound's utility in pharmaceutical manufacturing processes, offering a more environmentally friendly and potentially cost-effective method (Bonacorso et al., 2015).

Anticancer Activity

N-(2,4-difluorobenzyl)-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide derivatives have been explored for their potential as anticancer agents. Specifically, platinum(II) complexes derived from 1,2,4-triazole showed high cytotoxicity towards various human carcinoma cell lines, indicating their promise in cancer treatment (Nguyen et al., 2020).

Synthesis of N-Heterocyclic Carbene Complexes

The compound's derivatives have also been utilized in the synthesis of N-heterocyclic carbene complexes of platinum(II), which act as catalysts for hydroamination reactions. These complexes have shown significant activity, suggesting their potential in chemical synthesis and industrial applications (Nguyen et al., 2020).